Cas no 90676-30-5 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
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- 2,5-diethylcyclopentan-1-ol
- NSC17222
- DTXSID50280512
- NSC-17222
- 90676-30-5
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- Inchi: 1S/C9H18O/c1-3-7-5-6-8(4-2)9(7)10/h7-10H,3-6H2,1-2H3
- InChI Key: HHEOJCPIEOFCDC-UHFFFAOYSA-N
- SMILES: OC1C(CC)CCC1CC
Computed Properties
- Exact Mass: 142.136
- Monoisotopic Mass: 142.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 88.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 0.884
- Boiling Point: 191.8°C at 760 mmHg
- Flash Point: 75.2°C
- Refractive Index: 1.45
- PSA: 20.23000
- LogP: 2.19350
Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
90676-30-5 ( ) Related Products
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